Isovitamin D3
Isovitamin D3
Brand Name:
Vulcanchem
CAS No.:
42607-12-5
VCID:
VC21166267
InChI:
InChI=1S/C27H44O/c1-19(2)8-6-9-21(4)25-15-16-26-22(10-7-17-27(25,26)5)12-13-23-18-24(28)14-11-20(23)3/h11-13,19,21,24-26,28H,6-10,14-18H2,1-5H3/b22-12+,23-13+/t21-,24+,25-,26+,27-/m1/s1
SMILES:
CC1=CCC(CC1=CC=C2CCCC3(C2CCC3C(C)CCCC(C)C)C)O
Molecular Formula:
C27H44O
Molecular Weight:
384.6 g/mol
Isovitamin D3
CAS No.: 42607-12-5
Cat. No.: VC21166267
Molecular Formula: C27H44O
Molecular Weight: 384.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 42607-12-5 |
|---|---|
| Molecular Formula | C27H44O |
| Molecular Weight | 384.6 g/mol |
| IUPAC Name | (1S,5E)-5-[(2E)-2-[(1R,3aS,7aR)-7a-methyl-1-[(2R)-6-methylheptan-2-yl]-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylcyclohex-3-en-1-ol |
| Standard InChI | InChI=1S/C27H44O/c1-19(2)8-6-9-21(4)25-15-16-26-22(10-7-17-27(25,26)5)12-13-23-18-24(28)14-11-20(23)3/h11-13,19,21,24-26,28H,6-10,14-18H2,1-5H3/b22-12+,23-13+/t21-,24+,25-,26+,27-/m1/s1 |
| Standard InChI Key | LMBGVVOJTGHJNP-FVUVGDFOSA-N |
| Isomeric SMILES | CC\1=CC[C@@H](C/C1=C\C=C\2/CCC[C@]3([C@H]2CC[C@@H]3[C@H](C)CCCC(C)C)C)O |
| SMILES | CC1=CCC(CC1=CC=C2CCCC3(C2CCC3C(C)CCCC(C)C)C)O |
| Canonical SMILES | CC1=CCC(CC1=CC=C2CCCC3(C2CCC3C(C)CCCC(C)C)C)O |
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